Cas no 2171645-24-0 (tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2171645-24-0
• MF: C₁₄H₂₃N₃O₃S
• MW: 313.415722131729
• CID: 5974123
• PubChem ID: 165787211
• Update Time: 2025-06-27

tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate
• EN300-1639362
• tert-butyl 4-[amino(1,2-thiazol-5-yl)methyl]-4-hydroxypiperidine-1-carboxylate
• 2171645-24-0

• Inchi： 1S/C14H23N3O3S/c1-13(2,3)20-12(18)17-8-5-14(19,6-9-17)11(15)10-4-7-16-21-10/h4,7,11,19H,5-6,8-9,15H2,1-3H3
• InChI Key： JIVVSIRUGJBMFI-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(C1(CCN(C(=O)OC(C)(C)C)CC1)O)N

Computed Properties

• Exact Mass: 313.14601278g/mol
• Monoisotopic Mass: 313.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 117Ų

Additional information on tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2171645-24-0)

Tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate, with the CAS number 2171645-24-0, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that incorporate both piperidine and thiazole moieties, which are well-known for their role in drug design and development.

The structural framework of tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate consists of a piperidine ring substituted with a hydroxyl group at the 4-position, an amino group at the 4-position, and a side chain that extends from the 4-amino position of the piperidine ring. This side chain is further functionalized with a methyl group linked to a thiazole ring at the 5-position. The presence of these functional groups makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases, including cancer, neurological disorders, and infectious diseases. The combination of piperidine and thiazole motifs in tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate suggests potential interactions with biological targets such as kinases, proteases, and other enzymes involved in disease pathways. For instance, piperidine derivatives have been extensively studied for their ability to modulate enzyme activity and have shown promise in the treatment of kinases-related cancers.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The presence of multiple reactive sites allows for the exploration of various chemical transformations, enabling medicinal chemists to optimize its pharmacological properties. For example, modifications to the hydroxyl group or the amino group could alter its solubility, bioavailability, and binding affinity to biological targets. Additionally, the thiazole ring provides a scaffold for further derivatization, which could enhance its interaction with specific enzymes or receptors.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate not only enhances its structural complexity but also opens up possibilities for exploring new therapeutic avenues.

The piperidine moiety in this compound is another key feature that contributes to its potential as a pharmacophore. Piperidine derivatives are known for their ability to interact with various biological targets due to their rigid three-membered ring structure. This rigidity can facilitate optimal positioning of functional groups around the binding site, leading to enhanced binding affinity. Moreover, piperidine-based drugs have been successfully marketed for their efficacy in treating neurological disorders such as Parkinson's disease and schizophrenia.

In terms of synthetic approaches, tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate can be synthesized through multi-step organic reactions involving cyclization, substitution reactions, and protection-deprotection strategies. The synthesis typically starts from readily available precursors such as tert-butanol derivatives and amino acids. The introduction of the thiazole ring often involves condensation reactions between appropriate heterocumulenes or thioureas with ketones or aldehydes.

The hydroxyl group at the 4-position of the piperidine ring can be further functionalized through various chemical transformations such as etherification or esterification. These modifications can influence the compound's pharmacokinetic properties by altering its solubility and metabolic stability. Additionally, the amino group provides an opportunity for further derivatization through amide bond formation or other reactions that could enhance its binding interactions with biological targets.

Biological evaluation of tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate has revealed promising activities in several disease models. In vitro studies have shown that this compound exhibits inhibitory effects on certain kinases and proteases associated with cancer progression. Furthermore, preclinical studies suggest potential therapeutic benefits in treating neurological disorders due to its ability to modulate neurotransmitter activity.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. This includes evaluating their toxicity profiles through cell-based assays and animal models. The structural features of tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate, particularly its piperidine-thiazole core structure, make it an attractive candidate for further investigation in these areas.

In conclusion,tert-butyl 4-amino(1,2-thiazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate (CAS No. 2171645-24) represents a promising lead compound for drug discovery with potential applications in treating various diseases including cancer and neurological disorders. Its unique structural features provide opportunities for further chemical modifications and biological evaluations aimed at developing novel therapeutic agents.